Carbonic acid, butyl 4-nitrophenyl ester
Cat. No. B8604422
M. Wt: 239.22 g/mol
InChI Key: NFLBOYSTEVDVQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08536343B2
Procedure details
Into a solution of 3.00 g of 4-nitrophenol and 3.31 mL of triethylamine in 30 mL of tetrahydrofuran, 2.75 mL of butyl chloroformate was dropped under cooling on ice. To the reaction mixture, after stirred at the same temperature for 10 min, ethyl acetate and water were added. The organic layer was separated, washed with a saturated sodium chloride aqueous solution, and dried over anhydrous magnesium sulfate. After removing the solvent by evaporation under reduced pressure, 4.60 g of butyl 4-nitrophenyl carbonate was obtained as a light yellow oily matter.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([OH:10])=[CH:6][CH:5]=1)([O-:3])=[O:2].C(N([CH2:16][CH3:17])CC)C.[C:18]([O:21][CH2:22][CH3:23])(=[O:20])C.O>O1CCCC1.ClC(OCCCC)=O>[C:18](=[O:20])([O:10][C:7]1[CH:8]=[CH:9][C:4]([N+:1]([O-:3])=[O:2])=[CH:5][CH:6]=1)[O:21][CH2:22][CH2:23][CH2:16][CH3:17]
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Inputs
Step One
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Name
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|
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Quantity
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3 g
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|
Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)O
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Name
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Quantity
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3.31 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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|
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Quantity
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30 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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|
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Quantity
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2.75 mL
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Type
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solvent
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Smiles
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ClC(=O)OCCCC
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
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Smiles
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C(C)(=O)OCC
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|
Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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To the reaction mixture, after stirred at the same temperature for 10 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under cooling on ice
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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WASH
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Type
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WASH
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Details
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washed with a saturated sodium chloride aqueous solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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After removing the solvent
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CUSTOM
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Type
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CUSTOM
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|
Details
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by evaporation under reduced pressure
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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|
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Type
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product
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|
Smiles
|
C(OCCCC)(OC1=CC=C(C=C1)[N+](=O)[O-])=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.6 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
